Cas no 1049742-64-4 (3-4-(morpholin-4-yl)butoxybenzaldehyde hydrochloride)

• Product Name: 3-4-(morpholin-4-yl)butoxybenzaldehyde hydrochloride
• CAS No: 1049742-64-4
• MF: C₁₅H₂₂ClNO₃
• MW: 299.793083667755
• CID: 4678876
• PubChem ID: 16614147
• Update Time: 2025-08-04

3-4-(morpholin-4-yl)butoxybenzaldehyde hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-[4-(4-Morpholinyl)butoxy]benzaldehyde hydrochloride
• 3-4-(morpholin-4-yl)butoxybenzaldehyde hydrochloride

• Inchi： 1S/C15H21NO3.ClH/c17-13-14-4-3-5-15(12-14)19-9-2-1-6-16-7-10-18-11-8-16;/h3-5,12-13H,1-2,6-11H2;1H
• InChI Key： NIAJXGLKMBKLJW-UHFFFAOYSA-N
• SMILES： Cl.O1CCN(CC1)CCCCOC1C=CC=C(C=O)C=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 254
• Topological Polar Surface Area: 38.8

Additional information on 3-4-(morpholin-4-yl)butoxybenzaldehyde hydrochloride

Comprehensive Overview of 3-4-(morpholin-4-yl)butoxybenzaldehyde hydrochloride (CAS No. 1049742-64-4)

3-4-(morpholin-4-yl)butoxybenzaldehyde hydrochloride (CAS No. 1049742-64-4) is a chemically synthesized compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its morpholine and benzaldehyde functional groups, is widely studied for its potential applications in drug development and organic synthesis. Researchers are particularly interested in its role as an intermediate in the synthesis of more complex molecules, owing to its unique structural properties.

The compound's hydrochloride salt form enhances its solubility and stability, making it a preferred choice for laboratory and industrial applications. Its morpholine ring contributes to its bioactivity, which is a focal point in studies targeting enzyme inhibition and receptor modulation. With the growing demand for novel therapeutic agents, 3-4-(morpholin-4-yl)butoxybenzaldehyde hydrochloride is often explored in the context of cancer research, neurodegenerative diseases, and anti-inflammatory therapies.

In recent years, the scientific community has shown increased interest in small-molecule inhibitors and kinase-targeted drugs, where this compound serves as a valuable building block. Its benzaldehyde moiety allows for further functionalization, enabling the creation of derivatives with tailored properties. This adaptability aligns with current trends in precision medicine and personalized therapeutics, addressing the need for more effective and targeted treatments.

From a synthetic chemistry perspective, 3-4-(morpholin-4-yl)butoxybenzaldehyde hydrochloride is often discussed in forums and publications related to green chemistry and sustainable synthesis. Researchers are exploring eco-friendly methods to produce such intermediates, reducing waste and energy consumption. This aligns with global initiatives to promote environmentally friendly practices in chemical manufacturing.

Another area of interest is the compound's potential role in drug delivery systems. Its morpholine component is known to improve bioavailability, a critical factor in the development of oral medications. As the pharmaceutical industry shifts toward patient-centric formulations, compounds like 3-4-(morpholin-4-yl)butoxybenzaldehyde hydrochloride are gaining traction for their versatility and efficacy.

In summary, 3-4-(morpholin-4-yl)butoxybenzaldehyde hydrochloride (CAS No. 1049742-64-4) is a multifaceted compound with broad applications in modern science. Its relevance to drug discovery, organic synthesis, and sustainable chemistry makes it a subject of ongoing research and innovation. As scientific advancements continue, this compound is likely to play an even more prominent role in addressing some of the most pressing challenges in healthcare and biotechnology.